BENGHE Validation & Comparative

Check Availability & Pricing

Benchmarking the Low-Temperature
Performance of Dicyclohexyl Azelate: A
Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicyclohexyl azelate

Cat. No.: B15342583

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative benchmark of the low-temperature performance of
Dicyclohexyl Azelate against other common low-temperature plasticizers. Due to the limited
availability of specific experimental data for Dicyclohexyl Azelate in the public domain, this
comparison leverages data from structurally similar and commercially available alternatives
known for their excellent cold-weather performance. The information presented is intended to
provide a performance expectation and guide researchers in selecting appropriate materials for
applications requiring low-temperature flexibility.

Executive Summary

Dicyclohexyl Azelate belongs to the azelate ester family, which is recognized for conferring
excellent low-temperature properties to a variety of polymer systems. While specific
guantitative data for Dicyclohexyl Azelate is not readily available, its performance is expected
to be competitive with other high-performance, low-temperature plasticizers such as Dioctyl
Sebacate (DOS), Trioctyl Trimellitate (TOTM), and Dioctyl Adipate (DOA). These alternatives
demonstrate very low pour points and maintain fluidity at temperatures well below freezing,
making them suitable for demanding applications in cold environments.

Comparative Performance Data
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The following table summarizes the key low-temperature performance indicators for common
alternative plasticizers. This data provides a benchmark for the expected performance of
Dicyclohexyl Azelate.

Dioctyl Trioctyl . .
. . Dioctyl Dicyclohexyl
Property Sebacate Trimellitate .
Adipate (DOA) Azelate
(DOS) (TOTM)
) <-60[1]to < Remains pliable Data Not
Pour Point (°C) -46[3][4] ]
-62[2] to -60[5] Available
Freezing Point Data Not
- -38[6] - :
(°C) Available
Kinematic
_ _ Data Not
Viscosity @ 40°C  9.5-13.5[2] - - _
Available
(cSt)
Kinematic
. . Data Not
Viscosity @ 20°C 21 - 25[2] - 14.8[7] )
Available
(cSt)
Dynamic
Data Not
Viscosity @ 20°C - 100 - 300[8] 13.7[7] _
Available
(mPa.s)

Alternatives to Dicyclohexyl Azelate at Low
Temperatures

Dioctyl Sebacate (DOS): As a diester, DOS is renowned for its exceptional low-temperature
fluidity and lubricity.[9][10] It is a preferred choice in applications where performance at very low
temperatures is critical.[10]

Trioctyl Trimellitate (TOTM): TOTM is a versatile plasticizer that offers a good balance of low-
temperature performance and high-temperature permanence.[4] It exhibits low volatility and is
often used in demanding applications such as wire and cable insulation.[3]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15342583?utm_src=pdf-body
http://lcruijie.com/en/index.php?m=home&c=View&a=index&aid=57
https://www.eastharbourgroup.com/storage/download-files/dioctyl-sebacate-dos/Dioctyl-Sebacate-TDS-280-V1.pdf
http://www.tongxiangchem.com/wap_product_detail_en/id/6.html
https://bisleyinternational.com/wp-content/uploads/2021/09/Tri-Octyl-Trimellitate-TOTM-TDS.pdf
https://allanchem.com/dioctyl-adipate-doa-plasticizer-flexibility-performance-compliance/
https://www.univarsolutions.com/trioctyl-trimellitate-unstab-eas-3967451
https://www.eastharbourgroup.com/storage/download-files/dioctyl-sebacate-dos/Dioctyl-Sebacate-TDS-280-V1.pdf
https://www.eastharbourgroup.com/storage/download-files/dioctyl-sebacate-dos/Dioctyl-Sebacate-TDS-280-V1.pdf
https://www.univarsolutions.com/dioctyl-adipate-3278000
https://www.wsdchemical.com/plasticizer/trioctyl-trimellitate-totm.html
https://www.univarsolutions.com/dioctyl-adipate-3278000
https://www.benchchem.com/product/b15342583?utm_src=pdf-body
https://www.nbinno.com/article/plasticizers/dioctyl-sebacate-enhanced-lubricant-performance-cold-environments-vm
https://www.bonroy-hydrocarbonresin.com/dioctyl-sebacate-dos.html
https://www.bonroy-hydrocarbonresin.com/dioctyl-sebacate-dos.html
https://bisleyinternational.com/wp-content/uploads/2021/09/Tri-Octyl-Trimellitate-TOTM-TDS.pdf
http://www.tongxiangchem.com/wap_product_detail_en/id/6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Dioctyl Adipate (DOA): DOA is a widely used plasticizer known for its excellent low-temperature
flexibility.[11][12] It is frequently used in food contact applications and provides good overall
performance.[5]

Experimental Protocols

The low-temperature performance of plasticizers is primarily evaluated using standardized test
methods to determine their pour point, cloud point, and viscosity at various temperatures.

Pour Point (ASTM D97): This test method determines the lowest temperature at which a liquid
ceases to flow when cooled under specified conditions. The sample is cooled at a specified
rate and examined at intervals of 3°C for flow characteristics. The pour point is the temperature
at which no movement is observed when the test jar is held horizontally for 5 seconds.

Cloud Point (ASTM D2500): This method is used to determine the temperature at which a
cloud of wax crystals first appears in a liquid when it is cooled under specific conditions. The
appearance of the cloud indicates the beginning of solidification, which can affect the
performance of the material by clogging filters and small orifices.

Viscosity (ASTM D445): Kinematic viscosity is a measure of a fluid's resistance to flow under

gravity. For low-temperature measurements, the sample is brought to the desired temperature
in a calibrated viscometer, and the time it takes for a fixed volume of the liquid to flow through
the viscometer is measured. This is then used to calculate the kinematic viscosity.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the typical experimental workflow for evaluating low-
temperature plasticizers and the logical relationship between key performance indicators.
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Experimental workflow for benchmarking low-temperature performance.
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Relationship between key low-temperature performance indicators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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